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Compound of Interest

Compound Name: 3,4-Dimethoxyphenylacetone

Cat. No.: B057033

For Researchers, Scientists, and Drug Development Professionals

Abstract

3,4-Dimethoxyphenylacetone, also known as Veratryl acetone, is a chemical intermediate
with applications in the synthesis of pharmaceuticals, such as a-methyl-dopa[1]. A
comprehensive understanding of its solubility profile in various organic solvents is critical for its
synthesis, purification, formulation, and overall handling in a laboratory setting. This technical
guide provides an overview of the known solubility characteristics of 3,4-
Dimethoxyphenylacetone, detailed experimental protocols for quantitative solubility
determination, and visual representations of relevant chemical pathways. While specific
guantitative solubility data is sparse in publicly available literature, this guide furnishes
gualitative data and robust methodologies for researchers to determine these parameters
empirically.

Physicochemical Properties

A brief summary of the key physicochemical properties of 3,4-Dimethoxyphenylacetone is
presented below. These properties inherently influence its solubility behavior.
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Property Value

Molecular Formula C11H1403

Molecular Weight 194.23 g/mol

CAS Number 776-99-8

Appearance Light yellow to orange clear liquid
Boiling Point 154-158 °C (at 12 mmHg)[1]
Density ~1.115 g/mL at 25 °C[1]

Solubility Profile

A thorough search of scientific literature and chemical databases did not yield specific
quantitative solubility data (e.g., g/L or mol/L) for 3,4-Dimethoxyphenylacetone in a range of
common organic solvents. However, qualitative descriptions have been reported and are

summarized in the table below.

Solvent Solubility Description
Water Insoluble[1][2]
Chloroform Sparingly Soluble[2]
Methanol Slightly Soluble[2]

Note: The terms "sparingly” and "slightly” soluble indicate that the compound has limited
solubility in these solvents under standard conditions. For precise applications, experimental
determination is strongly recommended.

Experimental Protocols for Solubility Determination

To obtain quantitative solubility data, a standardized experimental protocol is required. The
following section details a reliable gravimetric method for determining the solubility of 3,4-
Dimethoxyphenylacetone in an organic solvent of interest.
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Gravimetric Solubility Determination

This method involves creating a saturated solution at a controlled temperature, separating the
undissolved solute, and quantifying the dissolved amount by solvent evaporation.

Materials:

e 3,4-Dimethoxyphenylacetone

e Selected organic solvent (e.g., ethanol, acetone, ethyl acetate)
e Analytical balance

o Temperature-controlled shaker or water bath
» Vials with screw caps

e Centrifuge

» Syringe filters (0.2 ym, solvent-compatible)

o Pre-weighed collection vials

Procedure:

o Preparation of Supersaturated Solution:

o Add an excess amount of 3,4-Dimethoxyphenylacetone to a vial containing a known
volume or mass of the chosen organic solvent. An excess is confirmed by the presence of
undissolved solid.

o Seal the vial tightly to prevent solvent evaporation.
o Equilibration:

o Place the vial in a temperature-controlled shaker or water bath set to the desired
experimental temperature (e.g., 25 °C).
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o Agitate the mixture for a sufficient period (typically 24-48 hours) to ensure that equilibrium
between the dissolved and undissolved solute is reached.

e Phase Separation:

o After equilibration, allow the vial to rest in the temperature-controlled bath for at least 2
hours to let the undissolved solid settle.

o To separate the solid from the liquid phase, either:

» Centrifugation: Centrifuge the vial at a moderate speed, ensuring the temperature
remains constant.

» Filtration: Carefully draw the supernatant using a syringe and pass it through a 0.2 ym
syringe filter into a pre-weighed collection vial. This step must be performed quickly to
minimize temperature changes and solvent evaporation.

e Quantification:

o Weigh the collection vial containing the clear, saturated solution to determine the mass of
the solution.

o Evaporate the solvent from the collection vial under a gentle stream of nitrogen or in a
vacuum oven at a temperature that does not degrade the solute.

o Once the solvent is fully evaporated, weigh the vial again to determine the mass of the
dissolved 3,4-Dimethoxyphenylacetone.

e Calculation:

o Calculate the solubility using the following formula: Solubility (g/L) = (Mass of dissolved
solute (g) / Volume of solvent (L))

o The mass of the solvent can be calculated by subtracting the mass of the dissolved solute
from the total mass of the solution. The volume of the solvent can be determined from its
mass and density at the experimental temperature.
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Visualization of Workflows and Pathways

Diagrams are essential for visualizing complex processes. The following sections provide
Graphviz diagrams for a typical solubility determination workflow and a relevant synthetic
pathway for 3,4-Dimethoxyphenylacetone.

Experimental Workflow for Solubility Determination

The following diagram illustrates the logical flow of the gravimetric method described above.

1. Preparation
Add excess solute to a known volume of solvent in a sealed vial.

'

2. Equilibration
Agitate at constant temperature (e.g., 24-48h) to achieve saturation.

i

3. Phase Separation
Let solid settle. Centrifuge or filter the supernatant to get a clear saturated solution.

'

4. Quantification
Transfer a known mass of the clear solution to a pre-weighed vial.

'

5. Evaporation
Evaporate the solvent completely under vacuum or nitrogen stream.

6. Calculation

Weigh the vial with the solute residue. Calculate solubility (g/L or mol/L).

Click to download full resolution via product page

Caption: A simplified workflow for the experimental determination of solubility.
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Synthetic Pathway: Wacker Oxidation of Methyl Eugenol

3,4-Dimethoxyphenylacetone can be synthesized via the Wacker oxidation of methyl
eugenol. This process uses a palladium catalyst to oxidize the alkene.

Reactants

Methyl Eugenol
(in THF/Water)

10% Pd/C

/

Process Product

Heat at Reflux Wacker Oxidation 3,4-Dimethoxyphenylacetone

KBrOs

Click to download full resolution via product page

Caption: Synthesis of 3,4-Dimethoxyphenylacetone via Wacker oxidation.

Conclusion

While quantitative solubility data for 3,4-Dimethoxyphenylacetone in organic solvents remains
a gap in the scientific literature, qualitative assessments confirm it is insoluble in water with
limited solubility in chloroform and methanol. This guide provides a robust and detailed
experimental protocol for researchers to determine precise solubility values, which are
essential for advancing research, development, and formulation activities involving this
compound. The provided workflows and pathways serve as clear visual aids for these complex
chemical processes.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States
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